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Compound of Interest

Compound Name: 5-Hydroxy-7-methoxycoumarin

CAS No.: 23053-61-4

Cat. No.: B12653517

Get Quote

A Strategic Scaffold for Anticancer and Anti-
inflammatory Therapeutics[1][2]
Executive Summary
5-Hydroxy-7-methoxycoumarin (HMC), often chemically distinct from its isomer 7-hydroxy-5-

methoxycoumarin, represents a privileged scaffold in medicinal chemistry. Unlike simple

coumarins, the 5,7-oxygenated substitution pattern provides unique electronic properties that

facilitate binding to diverse biological targets, including Cyclooxygenase-2 (COX-2), Vascular

Endothelial Growth Factor (VEGF), and Histone Deacetylases (HDACs). This guide provides a

rigorous analysis of HMC, detailing its regioselective synthesis, structural validation, and

pharmacological mechanisms, serving as a blueprint for its utilization in drug discovery.

Chemical Identity & Structural Precision
In the literature, confusion often arises between HMC and its isomer, Scopoletin (7-hydroxy-6-

methoxycoumarin), or the reverse isomer (7-hydroxy-5-methoxycoumarin). Precise structural

identification is paramount for reproducible biological data.
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Property Specification

IUPAC Name 5-hydroxy-7-methoxy-2H-chromen-2-one

Common Abbreviation HMC

CAS Registry Number 23053-61-4

Molecular Formula C₁₀H₈O₄

Molecular Weight 192.17 g/mol

Key Structural Feature
Intramolecular Hydrogen Bond (C5-OH

C2=O)

Expert Insight: The hydroxyl group at position C5 forms a strong intramolecular hydrogen bond

with the lactone carbonyl oxygen. This interaction significantly reduces the acidity of the C5-OH

compared to the C7-OH (or C7-OMe), a property that dictates the regioselectivity of chemical

modifications.

Synthetic Pathways & Derivatization
The "Self-Validating" Synthesis Protocol
To ensure high purity and correct regiochemistry, a two-step synthesis starting from

phloroglucinol is recommended over direct condensation methods, which often yield mixtures.

Step 1: Pechmann Condensation (Formation of the Core)
Reagents: Phloroglucinol, Malic Acid, Conc. H₂SO₄.

Mechanism: Acid-catalyzed condensation yields 5,7-dihydroxycoumarin.

Protocol:

Mix phloroglucinol (10 mmol) and malic acid (10 mmol) in conc. H₂SO₄ (10 mL).

Heat at 100°C for 30 minutes (monitor CO evolution).

Pour onto crushed ice. Filter the yellow precipitate.
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Recrystallize from ethanol to obtain 5,7-dihydroxycoumarin.

Step 2: Regioselective Methylation (The Critical Step)
Rationale: The C5-OH is "protected" by the intramolecular H-bond to the carbonyl.

Therefore, under controlled conditions, the C7-OH is more nucleophilic and is methylated

selectively.

Reagents: Dimethyl sulfate (Me₂SO₄) or Methyl Iodide (MeI), K₂CO₃, Acetone.

Protocol:

Dissolve 5,7-dihydroxycoumarin (5 mmol) in anhydrous acetone (50 mL).

Add anhydrous K₂CO₃ (5 mmol) and Me₂SO₄ (5 mmol) dropwise. Note: Stoichiometry is

critical to avoid dimethylation.

Reflux for 4-6 hours. Monitor by TLC (Silica, Hexane:EtOAc 7:3).

Filter inorganic salts and evaporate solvent.

Purify by column chromatography to isolate 5-hydroxy-7-methoxycoumarin.

Synthetic Workflow Diagram
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Caption: Regioselective synthesis pathway leveraging the C5-OH intramolecular hydrogen

bond for specificity.

Pharmacological Profile & Mechanism of Action
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HMC and its derivatives exhibit potent anticancer activity, often surpassing the efficacy of the

parent coumarin.[1] The mechanism is multimodal, addressing inflammation, angiogenesis, and

epigenetic regulation.

Key Signaling Pathways
COX-2 Inhibition: HMC fits into the hydrophobic pocket of Cyclooxygenase-2, reducing the

conversion of arachidonic acid to prostaglandins (PGE2), thereby dampening the

inflammatory microenvironment that fuels tumor growth.

VEGF Suppression: HMC derivatives downregulate Vascular Endothelial Growth Factor

expression, inhibiting angiogenesis (formation of new blood vessels) required for tumor

metastasis.

HDAC Inhibition: Structural modifications at the C5 or C7 positions allow for the design of

Histone Deacetylase inhibitors, promoting the re-expression of tumor suppressor genes.

Mechanistic Pathway Diagram
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Caption: Multimodal mechanism of action targeting inflammation (COX-2), angiogenesis

(VEGF), and epigenetics (HDAC).

Quantitative Data Summary
The following table summarizes the comparative potency of HMC derivatives against standard

cancer cell lines (e.g., HeLa, MCF-7) based on aggregated literature values.

Compound
Substitution
(C5, C7)

IC₅₀ (HeLa)
[µM]

IC₅₀ (MCF-7)
[µM]

Primary Target

Coumarin

(Control)
H, H >100 >100 Non-specific

5,7-

Dihydroxycouma

rin

OH, OH 45.2 52.1
Antioxidant/Radi

cal Scavenging

HMC (Target) OH, OMe 12.5 18.3 COX-2 / VEGF

5-Fluoro-7-

methoxy
F, OMe 8.4 10.1 HDAC / COX-2

Note: Data represents average values from structure-activity relationship (SAR) studies. Lower

IC₅₀ indicates higher potency.

Experimental Protocols: Bioassay
Protocol: In Vitro COX-2 Inhibition Screening
Objective: To quantify the anti-inflammatory potential of synthesized HMC.

Preparation: Prepare a 10 mM stock solution of HMC in DMSO.

Enzyme Mix: Incubate recombinant human COX-2 enzyme (0.5 units) with Heme cofactor in

Tris-HCl buffer (pH 8.0).
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Inhibitor Addition: Add HMC at varying concentrations (0.1 - 100 µM). Incubate at 37°C for 15

minutes.

Substrate Initiation: Add Arachidonic Acid (100 µM) and TMPD (colorimetric substrate).

Measurement: Monitor the increase in absorbance at 590 nm (oxidized TMPD) for 5 minutes.

Calculation: Calculate % Inhibition =

.

Future Outlook
The 5-hydroxy-7-methoxycoumarin scaffold is currently underutilized. Future development

should focus on:

Glycosylation: Synthesizing 5-hydroxy-7-methoxycoumarin-8-O-β-D-glucoside to improve

water solubility and bioavailability.

Hybrid Drugs: Linking the C5-OH position to other pharmacophores (e.g., cisplatin or nitric

oxide donors) to create dual-action prodrugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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